Cas no 27445-19-8 (1H-Inden-4-ol,2,3-dihydro-2,2-dimethyl-, methylcarbamate (9CI))

1H-Inden-4-ol,2,3-dihydro-2,2-dimethyl-, methylcarbamate (9CI) structure
27445-19-8 structure
Product Name:1H-Inden-4-ol,2,3-dihydro-2,2-dimethyl-, methylcarbamate (9CI)
CAS No:27445-19-8
MF:C13H17NO2
MW:219.279583692551
CID:275016
PubChem ID:213974
Update Time:2025-04-19

1H-Inden-4-ol,2,3-dihydro-2,2-dimethyl-, methylcarbamate (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-4-ol,2,3-dihydro-2,2-dimethyl-, methylcarbamate (9CI)
    • 1H-Inden-4-ol, 2,3-dihydro-2,2-dimethyl-, methylcarbamate
    • 27445-19-8
    • DTXSID50950122
    • BRN 1878118
    • 2,2-Dimethyl-2,3-dihydro-1H-inden-4-yl hydrogen methylcarbonimidate
    • 2,3-Dihydro-2,2-dimethyl-1H-inden-4-ol methylcarbamate
    • Inchi: 1S/C13H17NO2/c1-13(2)7-9-5-4-6-11(10(9)8-13)16-12(15)14-3/h4-6H,7-8H2,1-3H3,(H,14,15)
    • InChI Key: KPBGZJBRWUVQCZ-UHFFFAOYSA-N
    • SMILES: O(C(NC)=O)C1=CC=CC2=C1CC(C)(C)C2

Computed Properties

  • Exact Mass: 219.12601
  • Monoisotopic Mass: 219.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.078
  • Boiling Point: 311.1°Cat760mmHg
  • Flash Point: 142°C
  • Refractive Index: 1.528
  • PSA: 38.33
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